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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134 Get Quote

Technical Support Center: 5-Hydroxy-2-
iodobenzoic Acid
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 5-Hydroxy-2-iodobenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5-Hydroxy-2-iodobenzoic acid?

A1: 5-Hydroxy-2-iodobenzoic acid is classified as a hazardous substance. The primary

hazards include causing skin irritation, serious eye irritation, and potential respiratory irritation.

[1][2] It is harmful if swallowed.[3] Some related compounds are noted to cause severe skin

burns and eye damage.

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To ensure safety, appropriate PPE must be worn. This includes chemical safety goggles or

eyeglasses that meet OSHA and European standards, protective gloves, and a lab coat or

other protective clothing to prevent skin exposure.[4][5] When there is a risk of dust generation,

a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[4][5]

Q3: What are the proper storage conditions for 5-Hydroxy-2-iodobenzoic acid?
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A3: The compound should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[4][5] It should be kept away from incompatible substances such as strong

oxidizing agents and strong bases.[4] Some related compounds are also sensitive to light and

moisture and should be handled and stored under an inert gas.

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately flush the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes.[4] For eye contact,

immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] In both cases, seek medical attention.[4]

Q5: How should I handle a spill of 5-Hydroxy-2-iodobenzoic acid?

A5: In the event of a spill, ensure adequate ventilation and wear appropriate personal

protective equipment. Avoid generating dust.[4] Carefully sweep up the spilled material and

place it into a suitable, closed container for disposal.[5][6] The affected area should then be

cleaned.

Q6: What are the known chemical incompatibilities of this compound?

A6: 5-Hydroxy-2-iodobenzoic acid is incompatible with strong oxidizing agents and strong

bases.[4] Contact with these substances should be avoided to prevent potentially hazardous

reactions.

Troubleshooting Guide
Problem: I observe discoloration of the 5-Hydroxy-2-iodobenzoic acid powder.

Possible Cause: The compound may have been exposed to light or moisture, as related

compounds are known to be sensitive to these conditions.

Solution: Ensure the compound is stored in a tightly sealed, opaque container in a dry

environment. If possible, store under an inert atmosphere. Discolored material may be

degraded and should be handled with caution and potentially re-analyzed for purity before

use.
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Problem: I am experiencing irritation despite wearing gloves.

Possible Cause: The type of glove material may not be sufficiently resistant to the

compound, or the gloves may have been contaminated.

Solution: Review the manufacturer's recommendations for glove selection. Ensure you are

using gloves with an appropriate breakthrough time for this chemical. Always inspect gloves

for any signs of degradation or perforation before use and practice proper glove removal

techniques to avoid contaminating your hands.

Quantitative Data Summary
Property Value Source

Melting Point 197 - 198 °C [4]

Boiling Point 371 °C [4]

Molecular Formula C7H5IO3 [1]

Molecular Weight 264.02 g/mol [1]

Vapor Density 9.1 [4]

Experimental Protocols
General Handling Protocol:

Before handling, review the Safety Data Sheet (SDS).

Work in a well-ventilated area, preferably a chemical fume hood.[4]

Don appropriate Personal Protective Equipment (PPE): chemical safety goggles, gloves, and

a lab coat.[4][6]

Weigh the compound carefully to minimize dust generation.[4]

After handling, wash hands and any exposed skin thoroughly.[4][7]

Clean the work area and properly dispose of any waste.
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First Aid Protocol for Ingestion:

If the person is conscious and alert, have them rinse their mouth and drink 2-4 cupfuls of

milk or water.[4]

Do NOT induce vomiting.[4]

Seek immediate medical attention.[4]

Visualizations
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Caption: Logical workflow for handling 5-Hydroxy-2-iodobenzoic acid.
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Spill Occurs

Evacuate Area (if necessary) Ensure Ventilation
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Decontaminate Spill Area

Click to download full resolution via product page

Caption: Workflow for responding to a spill of 5-Hydroxy-2-iodobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

